4-[(4-Chlorophenoxy)methyl]-2-phenyl-1,3,2-dioxaborolane

• CAS RN: 2170-24-3
• Molecular Formula: C15H14BClO3
• Molecular Weight: 288.5 g/mol
• IUPAC Name: 4-[(4-chlorophenoxy)methyl]-2-phenyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C15H14BClO3/c17-13-6-8-14(9-7-13)18-10-15-11-19-16(20-15)12-4-2-1-3-5-12/h1-9,15H,10-11H2
• InChI Key: XSLLVTCJWSNEBR-UHFFFAOYSA-N
• SMILES: B1(OCC(O1)COC2=CC=C(C=C2)Cl)C3=CC=CC=C3

Description

Benzeneboronic acid cyclic [(p-chlorophenoxy)methyl]ethylene ester is a 1,3,2-dioxaborolane, a member of monochlorobenzenes and an aromatic ether.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Mercapto- and Piperazino-Methyl-Phenylboronic Acid Derivatives : The compound 4-[(4-Chlorophenoxy)methyl]-2-phenyl-1,3,2-dioxaborolane has been utilized in the synthesis of mercapto- and piperazino- (methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolanes. These compounds exhibit inhibitory activity against serine proteases including thrombin (Spencer et al., 2002).

• Chemical Ionization Induced Fragmentations : Studies on the chemical ionization-induced fragmentations of this compound and related dioxaborolanes have contributed to understanding their fragmentation patterns under specific conditions (Hancock & Weigel, 1979).

• Asymmetric Aldol Reactions : The compound plays a role as a chiral precursor in asymmetric aldol reactions, leading to the synthesis of optically active 4-hydroxy-2-alkanones (Boldrini et al., 1987).

Applications in Biosensing and Materials Science

• Detection of Hydrogen Peroxide in Living Cells : A derivative of this compound, 4,4,5,5-tetramethyl-2-(4-((pyren-4-yloxy)methyl)phenyl)-1,3,2-dioxaborolane, has been synthesized and applied in the detection of H2O2 in living cells, demonstrating its potential in biosensing applications (Nie et al., 2020).

• Synthesis of Boron-Containing Stilbenes and Polyenes : The synthesis of boron-containing stilbene derivatives using 4,4,5,5-tetramethyl-1,3,2-dioxaboratophenyl-methyl triphenylphosphonium bromide, a related compound, has been reported. These compounds have potential applications in the synthesis of new materials for LCD technology and therapeutic agents for neurodegenerative diseases (Das et al., 2015).

• Study of Mass Spectra and Molecular Structures : The study of the mass spectra of various 2-p-substituted phenyl-1,3,2-dioxaborolanes, including those structurally similar to 4-[(4-Chlorophenoxy)methyl]-2-phenyl-1,3,2-dioxaborolane, has provided insights into the influence of substituents on their electron impact-induced rearrangements and molecular structures (Kaminski & Lyle, 1978).

• Synthesis and Characterization of Boron Containing Compounds : Detailed synthesis, crystal structure, and DFT study of compounds containing 1,3,2-dioxaborolanes with benzene rings have been conducted, which are crucial for understanding their physicochemical properties and potential applications in various fields (Huang et al., 2021).